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Compound of Interest

Compound Name: 1-Tetradecanol

Cat. No.: B3429050

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed protocols for the synthesis of 1-tetradecanol
(myristyl alcohol) via the reduction of myristic acid. Two primary methods are presented:
reduction using lithium aluminum hydride (LiAlIH4) for laboratory-scale synthesis and catalytic
hydrogenation, which is suitable for larger-scale production. This note includes comprehensive
experimental procedures, data summaries, and safety precautions to guide researchers in the
efficient and safe synthesis of 1-tetradecanol.

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the molecular formula C14H300.[1][2] It presents as a white, waxy solid at room temperature
and is practically insoluble in water but soluble in organic solvents like diethyl ether and
ethanol.[1][2][3] Due to its emollient and moisturizing properties, 1-tetradecanol is a common
ingredient in cosmetics, such as cold creams and lotions.[3][4][5][6] It also serves as a crucial
intermediate in the chemical synthesis of surfactants and other organic compounds.[3][4]

The synthesis of 1-tetradecanol is most commonly achieved through the reduction of myristic
acid (tetradecanoic acid) or its esters.[1][2][7] Myristic acid is a saturated fatty acid naturally
found in sources like nutmeg, palm kernel oil, and coconut oil.[2][3] This application note details
two robust methods for this conversion: lithium aluminum hydride reduction and catalytic
hydrogenation.
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Physicochemical Properties

A summary of the key physical and chemical properties for the reactant and product is provided

below.

Myristic Acid 1-Tetradecanol (Myristyl
Property . .

(Tetradecanoic Acid) Alcohol)
CAS Number 544-63-8 112-72-1
Molecular Formula C14H2802 C14H300
Molar Mass 228.37 g/mol [8] 214.39 g/mol [2][9][10]

. _ _ _ White waxy solid or crystals[2]

Appearance Oily white crystalline solid[8] 3]
Melting Point 54-55 °C 38 °C (100 °F; 311 K)[2]
Boiling Point 250 °C at 100 mmHg >260 °C[2]
Density 0.8622 g/cm3 0.824 g/cm?3[2]

Synthesis Protocols
Method 1: Lithium Aluminum Hydride (LiAlH4) Reduction

Lithium aluminum hydride (LiAIH4) is a potent reducing agent capable of converting carboxylic
acids to primary alcohols.[11][12] This method is highly efficient and is well-suited for
laboratory-scale synthesis. The reaction proceeds by nucleophilic attack of the hydride ion on
the carbonyl carbon.

Experimental Protocol:

e Reaction Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic
stirrer, a reflux condenser with a drying tube (e.g., filled with CaClz), and a dropping funnel.
The entire apparatus must be flame-dried or oven-dried before use to ensure anhydrous
conditions. Operate within a fume hood.
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Reagent Preparation: In the reaction flask, prepare a suspension of lithium aluminum hydride
(LiAIH4) in anhydrous diethyl ether (or THF).

Myristic Acid Addition: Dissolve myristic acid in anhydrous diethyl ether and add it to the
dropping funnel.

Reaction: Slowly add the myristic acid solution dropwise to the stirred LiAlH4 suspension.
The reaction is exothermic, so maintain a gentle reflux by controlling the addition rate or
using an ice bath if necessary.

Reaction Completion: After the addition is complete, stir the mixture at room temperature or
gently heat to reflux until the reaction is complete (typically monitored by TLC or IR
spectroscopy).

Work-up (Quenching): Cool the reaction flask in an ice bath. Cautiously and slowly add water
dropwise to decompose the excess LiAlHa4. This is a highly exothermic and gas-evolving
step. Follow with the slow addition of a 10-15% aqueous sodium hydroxide solution, then
add more water until a granular white precipitate of aluminum salts forms.[13]

Extraction: Decant or filter the ether layer. Extract the aqueous layer and the solid precipitate
with additional portions of diethyl ether.

Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (NazSOa),
filter, and remove the solvent using a rotary evaporator. The resulting crude 1-tetradecanol
can be further purified by recrystallization or distillation under reduced pressure to yield a
white solid.

Method 2: Catalytic Hydrogenation

Catalytic hydrogenation is the preferred method for industrial and large-scale synthesis. It
involves the reaction of myristic acid with hydrogen gas at high pressure and temperature in
the presence of a metal catalyst.

Experimental Protocol:

¢ Reaction Setup: Charge a high-pressure autoclave reactor with myristic acid, the chosen
catalyst (e.g., a bimetallic catalyst like Pd-Sn/C or a copper chromite catalyst), and a suitable
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solvent (e.g., 2-propanol/water mixture or 1,4-dioxane).[14]

o Reaction Conditions: Seal the reactor and purge it several times with nitrogen, followed by
hydrogen gas.

o Hydrogenation: Pressurize the reactor with hydrogen to the desired pressure (e.g., 3.0 MPa)
and heat to the target temperature (e.g., 240 °C) with vigorous stirring.[14] Maintain these
conditions for the duration of the reaction (several hours).

o Reaction Completion: Monitor the reaction progress by observing the drop in hydrogen
pressure.

o Work-up: After the reaction is complete, cool the reactor to room temperature and carefully
vent the excess hydrogen gas in a safe manner.

 Purification: Open the reactor and recover the contents. Separate the catalyst from the
reaction mixture by filtration. Remove the solvent from the filtrate by distillation. The crude 1-
tetradecanol can then be purified by vacuum distillation to obtain the final product.

Comparison of Synthesis Methods

Parameter LiAlH4 Reduction Catalytic Hydrogenation
Typical Yield High (>90%) High (can exceed 95%)
) Room temperature to reflux )
Reaction Temp. High (200 - 400 °C)
(~35°C)
Reaction Pressure Atmospheric High (20 - 50 MPa)

LiAlH4 is pyrophoric and reacts  Requires handling of high-
Reagents/Safety violently with water.[11] pressure, flammable Hz gas.

Requires anhydrous solvents. Catalysts can be pyrophoric.

Suitable for pilot and industrial
Scale Ideal for lab scale (grams) ]
scale (kilograms to tons)

Experimental Workflow and Pathway Diagrams

The following diagrams illustrate the synthesis process and chemical pathways.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://journal.bcrec.id/index.php/bcrec/article/download/11895/6297
https://journal.bcrec.id/index.php/bcrec/article/download/11895/6297
https://www.benchchem.com/product/b3429050?utm_src=pdf-body
https://www.benchchem.com/product/b3429050?utm_src=pdf-body
https://www.chemguide.co.uk/organicprops/acids/reduction.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Starting Material

Myristic Acid

Reduction Methods

LiAlH4 Reduction Catalytic Hydrogenation

(Anhydrous Ether) (High T & P)

Processing

Reaction Work-up
(Quenching / Filtration)

'

Purification
(Distillation / Recrystallization)

Final Broduct

1-Tetradecanol

Click to download full resolution via product page

Caption: General workflow for synthesizing 1-Tetradecanol from Myristic Acid.
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Caption: Chemical reaction pathways for the reduction of Myristic Acid.

Product Characterization

The identity and purity of the synthesized 1-tetradecanol should be confirmed using standard

analytical techniques.

Melting Point: A sharp melting point between 36-39°C indicates high purity.[3][9]

Infrared (IR) Spectroscopy: Appearance of a broad O-H stretch (around 3300 cm~1) and
disappearance of the C=0 stretch from the carboxylic acid (around 1700 cm~1).

1H NMR Spectroscopy: Appearance of a triplet at ~3.6 ppm corresponding to the -CH20H
protons and disappearance of the carboxylic acid proton signal (>10 ppm).

13C NMR Spectroscopy: Appearance of a peak at ~63 ppm for the -CH20H carbon and
disappearance of the carbonyl carbon peak (~180 ppm).

Safety Precautions

Lithium Aluminum Hydride (LiAlH4): LiAlHa4 is a highly reactive, flammable solid that reacts
violently with water and protic solvents, releasing flammable hydrogen gas.[11] Always
handle it in a fume hood under an inert atmosphere (e.g., nitrogen or argon) and use
appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves.

Catalytic Hydrogenation: Hydrogen gas is extremely flammable and can form explosive
mixtures with air. The reaction must be carried out in a properly rated high-pressure reactor
behind a safety shield. Ensure the system is free of leaks and properly purged before and
after the reaction.

Solvents: Diethyl ether is highly flammable and volatile. Work in a well-ventilated fume hood
and avoid ignition sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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